Cas no 1187933-30-7 (6-Bromoindoline hydrochloride)

• Product Name: 6-Bromoindoline hydrochloride
• CAS No: 1187933-30-7
• MF: C₈H₉BrClN
• MW: 234.520760297775
• MDL: MFCD09026836
• CID: 1038017
• PubChem ID: 45789819
• Update Time: 2025-06-15

6-Bromoindoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromoindoline hydrochloride
• 6-BROMO-2,3-DIHYDRO-1H-INDOLE HYDROCHLORIDE
• ANW-72690
• CTK8C4672
• MolPort-009-197-742
• PubChem22223
• SureCN595700
• 6-BROMO-2,3-DIHYDRO-1H-INDOLE HCL
• 6-Bromoindoline HCl
• 6-Bromo-indoline hydrochloride
• VFCCBOIKVPGOJJ-UHFFFAOYSA-N
• 3136AA
• RP28137
• BC004771
• ST2406434
• 6-bromanyl-2,3-dihydro-1H-indole hydrochloride
• A834549
• 6-BROMO-2,3-DIHYDRO-INDOLE HYDROCHL
• 1187933-30-7
• Z1267773746
• 6-Bromoindolinehydrochloride
• 6-bromo-2,3-dihydro-1H-indole;hydrochloride
• 6-Bromo-2,3-dihydro-1H-indole--hydrogen chloride (1/1)
• Q-102599
• DTXSID60672045
• DB-359310
• EN300-75601
• SCHEMBL595700
• A892838
• MFCD09026836
• AKOS016007677
• 6-Bromo-2,3-dihydro-1H-indole hydrochloride, AldrichCPR
• SB31560
• DS-11685
• CS-0041745

• MDL： MFCD09026836
• Inchi： 1S/C8H8BrN.ClH/c9-7-2-1-6-3-4-10-8(6)5-7;/h1-2,5,10H,3-4H2;1H
• InChI Key： VFCCBOIKVPGOJJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NCC2.Cl

Computed Properties

• Exact Mass: 232.961
• Monoisotopic Mass: 232.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

6-Bromoindoline hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H301 (97.44%) H411 (97.44%)
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 6-Bromoindoline hydrochloride

6-Bromoindoline Hydrochloride: A Comprehensive Overview of CAS No. 1187933-30-7

6-Bromoindoline hydrochloride (CAS No. 1187933-30-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique bromo-substituted indoline core, offers a wide range of applications, from serving as a key intermediate in the synthesis of complex molecules to its potential therapeutic uses. This comprehensive overview aims to provide an in-depth understanding of 6-bromoindoline hydrochloride, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties and Structure

6-Bromoindoline hydrochloride is a crystalline solid with the molecular formula C₉H₉BrN₂O and a molecular weight of 244.08 g/mol. The compound features a bromine atom at the 6-position of the indoline ring, which imparts unique chemical reactivity and biological properties. The presence of the hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various applications in both laboratory and industrial settings.

The indoline core of 6-bromoindoline hydrochloride is a fundamental building block in the synthesis of numerous bioactive molecules. The bromine substituent at the 6-position provides a valuable handle for further functionalization, enabling chemists to introduce a variety of substituents through cross-coupling reactions such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination. These reactions are crucial for the development of novel compounds with tailored biological activities.

Synthesis Methods

The synthesis of 6-bromoindoline hydrochloride has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the bromination of indoline followed by salt formation with hydrochloric acid. For instance, indoline can be brominated using N-bromosuccinimide (NBS) in an appropriate solvent such as dichloromethane or acetic acid. The resulting 6-bromoindoline can then be converted to its hydrochloride salt by treatment with HCl gas or concentrated HCl solution.

An alternative method involves the direct synthesis from 2-bromophenylamine and acetone under acidic conditions, followed by cyclization to form the indoline ring. This route offers high yields and good selectivity, making it suitable for large-scale production.

Biological Activities and Applications

6-Bromoindoline hydrochloride has shown promising biological activities that make it an attractive candidate for drug discovery and development. Recent studies have highlighted its potential as a lead compound for various therapeutic applications.

In the field of oncology, 6-bromoindoline hydrochloride has been investigated for its antitumor properties. Research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent cytotoxic effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves induction of apoptosis through modulation of key signaling pathways such as p53 and Bcl-2.

Beyond oncology, 6-bromoindoline hydrochloride has also shown potential in neurodegenerative diseases. Studies have indicated that certain derivatives can cross the blood-brain barrier and exert neuroprotective effects by inhibiting oxidative stress and inflammation. These findings suggest that this compound could be developed into novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease.

Recent Research Advances

The ongoing research on 6-bromoindoline hydrochloride continues to uncover new insights into its properties and applications. A recent study published in Organic Letters reported the development of a novel synthetic route that significantly improves the yield and purity of this compound. The method involves a one-pot reaction sequence that combines bromination, cyclization, and salt formation steps under mild conditions.

In addition to synthetic advancements, computational studies have provided valuable insights into the structure-activity relationships (SAR) of 6-bromoindoline hydrochloride. Molecular docking simulations have identified key interactions between this compound and target proteins such as kinases and G-protein coupled receptors (GPCRs). These findings are crucial for rational drug design and optimization.

Clinical Trials and Future Prospects

The promising preclinical results with derivatives of 6-bromoindoline hydrochloride have paved the way for clinical trials to evaluate their safety and efficacy in human subjects. Several Phase I trials are currently underway to assess the pharmacokinetics and tolerability of these compounds in healthy volunteers.

If these initial trials yield positive outcomes, subsequent Phase II trials will focus on evaluating the therapeutic potential of these compounds in specific patient populations. The ultimate goal is to develop safe and effective treatments for various diseases based on the unique properties of 6-bromoindoline hydrochloride.

In conclusion, CAS No. 1187933-30-7: 6-Bromoindoline hydrochloride is a versatile compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutics. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.